1-((2,4-Dimethylphenyl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)azetidine

• IUPAC Name: 1-(2,4-dimethylphenyl)sulfonyl-3-(4-fluorophenyl)sulfonylazetidine
• InChI: InChI=1S/C17H18FNO4S2/c1-12-3-8-17(13(2)9-12)25(22,23)19-10-16(11-19)24(20,21)15-6-4-14(18)5-7-15/h3-9,16H,10-11H2,1-2H3
• InChI Key: MFAOFIAOPVEJQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)N2CC(C2)S(=O)(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C17H18FNO4S2
• Molecular Weight: 383.5 g/mol

Description

1-((2,4-Dimethylphenyl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)azetidine, also known as DASFA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Fluorescent Molecular Probes

The development of fluorescent molecular probes involves the synthesis of compounds that exhibit strong solvent-dependent fluorescence, which is crucial for studying various biological events and processes. Compounds related to "1-((2,4-Dimethylphenyl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)azetidine" have been explored for their fluorescent properties, showing potential as ultrasensitive fluorescent molecular probes. These compounds can be used in the study of biological events, offering insights into molecular interactions and dynamics within biological systems (Diwu et al., 1997).

Fuel-Cell Applications

In the context of fuel-cell applications, sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups, which are related to the structure of "1-((2,4-Dimethylphenyl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)azetidine," have been synthesized. These materials show promising proton conductivity and mechanical properties, making them suitable for use in fuel-cell membranes. The ability to create sulfonated block copolymers with specific properties opens up new possibilities for efficient and durable fuel-cell technologies (Bae et al., 2009).

Synthesis of Novel Compounds

Research into the synthesis of novel compounds using structures related to "1-((2,4-Dimethylphenyl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)azetidine" has led to the discovery of new molecules with potential applications in various fields. For example, the synthesis and characterization of compounds for potential neuroblastoma imaging agents involve structures related to this compound, indicating its relevance in the development of diagnostic tools (Hadrich et al., 1999). Additionally, the creation of sulfonated anion exchange polymer electrolytes via activated fluorophenyl-amine reactions demonstrates the compound's utility in creating materials with specific ion exchange capacities, which could be beneficial in various industrial applications (Kim et al., 2011).